Cas no 1261395-96-3 (4-Hydroxycarvedilol D5)

• Product Name: 4-Hydroxycarvedilol D5
• CAS No: 1261395-96-3
• MF: C₂₄H₂₆N₂O₅
• MW: 427.504455089569
• CID: 1003386
• Update Time: 2024-11-02

4-Hydroxycarvedilol D5 Chemical and Physical Properties

Names and Identifiers

• [2H5]-4′-Hydroxyphenylcarvedilol or Hydroxyphenyl carvedilol-D5
• 4-(2-{[3-(9H-Carbazol-4-yloxy)-2-hydroxy(²H₅)propyl]amino}ethoxy)-3-methoxyphenol
• 4-Hydroxycarvedilol D5
• 4'-Hydroxyphenyl carvedilol d5

• Inchi： 1S/C24H26N2O5/c1-29-23-13-16(27)9-10-21(23)30-12-11-25-14-17(28)15-31-22-8-4-7-20-24(22)18-5-2-3-6-19(18)26-20/h2-10,13,17,25-28H,11-12,14-15H2,1H3/i14D2,15D2,17D
• InChI Key： ZCJHEORDHXCJNB-SUPLBRQZSA-N
• SMILES： O(C([2H])([2H])C([2H])(C([2H])([2H])NCCOC1C=CC(=CC=1OC)O)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 427.21600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 95.97000
• LogP: 3.83450

4-Hydroxycarvedilol D5 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.